Cas no 151597-78-3 (5-Bromo-1-methyl-2-nitro-1H-imidazole)

• Product Name: 5-Bromo-1-methyl-2-nitro-1H-imidazole
• CAS No: 151597-78-3
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• CID: 3167934
• PubChem ID: 84820038
• Update Time: 2025-04-21

5-Bromo-1-methyl-2-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• CS-0447123
• 1H-Imidazole, 5-bromo-1-methyl-2-nitro-
• 151597-78-3
• 5-Bromo-1-methyl-2-nitro-1H-imidazole
• DB-123849

• Inchi： 1S/C4H4BrN3O2/c1-7-3(5)2-6-4(7)8(9)10/h2H,1H3
• InChI Key： VOFCKMBHQUDTAI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 204.94869Da
• Monoisotopic Mass: 204.94869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų